Cas no 2228583-48-8 (2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-one)

• Product Name: 2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-one
• CAS No: 2228583-48-8
• MF: C₁₅H₁₂F₂O
• MW: 246.251991271973
• CID: 5960151
• PubChem ID: 165970185
• Update Time: 2025-06-11

2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2'-methyl-[1,1'-biphenyl]-3-yl)ethanone
• 2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-one
• 2228583-48-8
• 2,2-difluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-one
• EN300-1952699

• Inchi： 1S/C15H12F2O/c1-10-5-2-3-8-13(10)11-6-4-7-12(9-11)14(18)15(16)17/h2-9,15H,1H3
• InChI Key： VPVVEMKCPYJJES-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CC=C(C2=CC=CC=C2C)C=1)C(F)F

Computed Properties

• Exact Mass: 246.08562133g/mol
• Monoisotopic Mass: 246.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 353.6±42.0 °C(Predicted)

Additional information on 2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-one

2,2-Difluoro-1-(3-(2-Methylphenyl)Phenyl)Ethan-1-One: A Comprehensive Overview

The compound CAS No 2228583-48-8, also known as 2,2-difluoro-1-(3-(2-methylphenyl)phenyl)ethan-1-one, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

Structural Analysis and Physical Properties

The molecular structure of CAS No 2228583-48-8 is characterized by a ketone group attached to a fluorinated aromatic system. The presence of two fluorine atoms at the 2-position of the ethanone moiety introduces unique electronic properties, making this compound highly reactive in certain chemical environments. The aromatic rings, particularly the substituted phenyl groups, contribute to the molecule's stability and solubility characteristics.

Recent studies have highlighted the importance of fluorine substitution in organic compounds for enhancing their thermodynamic stability and electronic conductivity. In the case of CAS No 2228583-48-8, the fluorinated ethanone group plays a crucial role in modulating the molecule's reactivity and selectivity in various chemical reactions.

Synthesis and Characterization

The synthesis of CAS No 2228583-48-8 involves a multi-step process that typically begins with the preparation of the substituted phenyl rings. The introduction of fluorine atoms at specific positions is achieved through electrophilic substitution reactions or other fluorination techniques. Advanced spectroscopic methods, including NMR and IR spectroscopy, are employed to confirm the molecular structure and purity of the synthesized compound.

Recent advancements in catalytic synthesis have enabled researchers to optimize the production process of CAS No 2228583-48-8, reducing costs and improving yield rates. These developments are particularly significant for industrial applications where large-scale production is required.

Applications in Materials Science

One of the most promising applications of CAS No 2228583-48-8 lies in its use as a precursor for advanced materials such as polymers and organic semiconductors. The compound's ability to form stable covalent bonds with other organic molecules makes it an ideal candidate for designing high-performance materials with tailored properties.

In a recent study published in *Advanced Materials*, researchers demonstrated that CAS No 2228583-48-8 can be used to synthesize novel polymeric materials with enhanced thermal stability and mechanical strength. These materials have potential applications in aerospace engineering and high-tech electronics.

Biological Applications and Toxicity Studies

Beyond its industrial applications, CAS No 22